Cas no 91527-97-8 ((5-Fluoro-2-{[4-(propan-2-yl)phenyl]sulfanyl}phenyl)methanol)

• Product Name: (5-Fluoro-2-{[4-(propan-2-yl)phenyl]sulfanyl}phenyl)methanol
• CAS No: 91527-97-8
• MF: C₁₆H₁₇FOS
• MW: 276.368986845016
• CID: 2814084
• PubChem ID: 13158586
• Update Time: 2025-04-21

(5-Fluoro-2-{[4-(propan-2-yl)phenyl]sulfanyl}phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 91527-97-8
• (5-Fluoro-2-{[4-(propan-2-yl)phenyl]sulfanyl}phenyl)methanol
• DTXSID70523211
• AKOS013126086

• Inchi： 1S/C16H17FOS/c1-11(2)12-3-6-15(7-4-12)19-16-8-5-14(17)9-13(16)10-18/h3-9,11,18H,10H2,1-2H3
• InChI Key： PTLCBKHZPKLHKY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1CO)F)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 276.09841450Da
• Monoisotopic Mass: 276.09841450Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 45.5Ų